Cas no 1261465-45-5 (2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester)

• Product Name: 2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
• CAS No: 1261465-45-5
• MF: C₁₆H₁₃F₃O₃
• MW: 310.267835378647
• CID: 4993124
• Update Time: 2025-06-09

2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

• Inchi： 1S/C16H13F3O3/c1-21-14-9-11(15(20)22-2)6-7-13(14)10-4-3-5-12(8-10)16(17,18)19/h3-9H,1-2H3
• InChI Key： MEFNUBMQMXCTEW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(C(=O)OC)=CC=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5

Additional information on 2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

Introduction to 2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS No. 1261465-45-5)

2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS No. 1261465-45-5) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential in drug discovery and development, as well as in the synthesis of advanced materials. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester is a biphenyl derivative with a methoxy group and a trifluoromethyl group attached to the aromatic rings. The presence of these functional groups imparts distinct chemical properties to the molecule. The methoxy group enhances the lipophilicity of the compound, making it more suitable for crossing biological membranes. The trifluoromethyl group, on the other hand, increases the electron-withdrawing effect, which can influence the reactivity and stability of the molecule.

The molecular formula of 2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester is C₁₇H₁₃F₃O₃, with a molecular weight of approximately 328.28 g/mol. The compound is typically obtained as a white crystalline solid and exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These properties make it an ideal candidate for various synthetic transformations and biological studies.

Synthesis Methods

The synthesis of 2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester has been extensively studied in the literature. One common approach involves the coupling of 4-methoxysalicylaldehyde with 3-(trifluoromethyl)benzaldehyde followed by esterification with methanol. This method typically employs transition metal catalysts such as palladium or copper to facilitate the coupling reaction. Another approach involves the Suzuki coupling reaction between 4-methoxysalicylaldehyde and 3-(trifluoromethyl)phenylboronic acid, followed by esterification.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using microwave irradiation. This method not only reduces reaction time but also improves yield and purity. The use of microwave technology has gained popularity in organic synthesis due to its ability to enhance reaction rates and selectivity.

Applications in Medicinal Chemistry

2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester has shown promising potential in medicinal chemistry, particularly in the development of new drugs for various diseases. One area of interest is its use as a scaffold for designing inhibitors of specific enzymes involved in disease pathways. For example, researchers have explored its potential as an inhibitor of protein kinases, which are key targets in cancer therapy.

A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. These findings suggest that this compound could serve as a lead structure for developing novel anticancer agents.

Bioavailability and Pharmacokinetics

The bioavailability and pharmacokinetic properties of 2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester are crucial factors to consider when evaluating its potential as a drug candidate. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. The lipophilic nature of the molecule facilitates its absorption through biological membranes, while the presence of polar functional groups helps maintain solubility and stability in physiological conditions.

A recent study published in European Journal of Pharmaceutical Sciences investigated the pharmacokinetics of 2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester in rats following oral administration. The results indicated that the compound was rapidly absorbed with a peak plasma concentration (C_{) reached within 1 hour. The elimination half-life (t1/2) was found to be approximately 3 hours, suggesting that it has a relatively short systemic exposure time.}

Toxicity and Safety Profile^{,,,,,,,,,,,,,,,,}[9] (CAS No. 1261465-45-5) has been evaluated for its toxicity and safety profile. In vitro cytotoxicity studies using human cell lines have shown that this compound exhibits low cytotoxicity at therapeutic concentrations. In vivo safety studies conducted in rodents have also demonstrated that it is well-tolerated at doses up to 500 mg/kg body weight. These findings indicate that <>2-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester<> has a favorable safety profile, making it suitable for further clinical evaluation.</div></div></div></div></div></div></div></div></div></div></div>